1-(2-(4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-3-(4-methoxybenzyl)urea

• IUPAC Name: 1-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-3-[(4-methoxyphenyl)methyl]urea
• InChI: InChI=1S/C19H21F3N4O2/c1-28-14-6-2-12(3-7-14)11-24-18(27)23-9-8-17-25-15(13-4-5-13)10-16(26-17)19(20,21)22/h2-3,6-7,10,13H,4-5,8-9,11H2,1H3,(H2,23,24,27)
• InChI Key: JWWPNLXVHJEGCR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCCC2=NC(=CC(=N2)C(F)(F)F)C3CC3
• Molecular Formula: C19H21F3N4O2
• Molecular Weight: 394.4 g/mol

Description

1-(2-(4-Cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-3-(4-methoxybenzyl)urea is a useful research compound. Its molecular formula is C19H21F3N4O2 and its molecular weight is 394.398. The purity is usually 95%.
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Scientific Research Applications

Theoretical Investigations and Molecular Structure

Theoretical studies on related compounds, such as 1-[(Cyclopropylmethoxy)methyl]-5-ethyl-6-(4-methylbenzyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, have been conducted to understand their molecular structure, vibrational spectra, and electronic properties. Such studies offer insights into the HOMO-LUMO energy gap, NBO, molecular electrostatic potential, and hyperpolarizability, indicating potential applications in non-linear optical materials (Al-Abdullah et al., 2014).

Synthesis and Crystal Structure

Research has focused on the synthesis and crystal structure of compounds within this class, highlighting their potential in developing new herbicides or pharmaceuticals. The crystal structure of cyclosulfamuron, a similar pyrimidinylsulfonylurea herbicide, reveals intricate details about molecular interactions, which can inform the design of new compounds with enhanced activity and stability (Kang et al., 2015).

Herbicidal Activities

The synthesis of related 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds has demonstrated significant herbicidal activities, which could be leveraged for agricultural applications. Some compounds in this category have shown high efficacy against specific weeds, indicating the potential for developing targeted herbicides (Huazheng, 2013).

Pharmaceutical Applications

Research on deuterium-labeled versions of similar compounds has been conducted for use as internal standards in LC–MS analysis, which is crucial for drug absorption, distribution, metabolism, and pharmacokinetics studies. This work underscores the importance of such compounds in developing more precise and reliable methods for drug analysis (Liang et al., 2020).